Cas no 5414-74-4 (Phenol,2-[(dimethylamino)methyl]-4-(1,1-dimethylpropyl)-)

• Product Name: Phenol,2-[(dimethylamino)methyl]-4-(1,1-dimethylpropyl)-
• CAS No: 5414-74-4
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 379163
• PubChem ID: 223207
• Update Time: 2025-04-19

Phenol,2-[(dimethylamino)methyl]-4-(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-[(dimethylamino)methyl]-4-(1,1-dimethylpropyl)-
• 2-[(dimethylamino)methyl]-4-(2-methylbutan-2-yl)phenol
• 2-(dimethylaminomethyl)-4-(2-methylbutan-2-yl)phenol
• 2-Dimethylaminomethyl-4-t-amylphenol
• 2-Dimethylaminomethyl-4-tert.-pentyl-phenol
• 2-Dimethylaminomethyl-4-tert-pentyl-phenol
• 4-tert.Pentyl-2-dimethylaminomethyl-phenol
• 4-t-Pentyl-2-dimethylaminomethyl-phenol
• AC1L5CDU
• AC1Q7AAM
• AG-J-55899
• AR-1D6195
• CTK4J9760
• NSC10615
• 5414-74-4
• DTXSID70278916
• NSC-10615

• Inchi： 1S/C14H23NO/c1-6-14(2,3)12-7-8-13(16)11(9-12)10-15(4)5/h7-9,16H,6,10H2,1-5H3
• InChI Key： WVOSGGIZVQFDPU-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CN(C)C)C(C)(C)CC

Computed Properties

• Exact Mass: 221.17809
• Monoisotopic Mass: 221.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.972
• Boiling Point: 294.2°C at 760 mmHg
• Flash Point: 107.6°C
• Refractive Index: 1.518
• PSA: 23.47
• LogP: 3.14140